Cas no 35776-95-5 (4-(4-Methylbenzoyl)benzonitrile)

4-(4-Methylbenzoyl)benzonitrile structure
35776-95-5 structure
Product Name:4-(4-Methylbenzoyl)benzonitrile
CAS No:35776-95-5
MF:C15H11NO
MW:221.253943681717
CID:1472396
PubChem ID:816842
Update Time:2025-04-20

4-(4-Methylbenzoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(4-methylbenzoyl)-
    • BS-28230
    • 35776-95-5
    • TZLPNFGBHSHCDP-UHFFFAOYSA-N
    • 4-(4-methylbenzoyl)benzonitrile
    • 4-(4-Methyl-benzoyl)-benzonitrile
    • CS-0205597
    • AB-131/42301088
    • SCHEMBL507820
    • 4-(4-Methylbenzoyl)benzonitrile
    • Inchi: 1S/C15H11NO/c1-11-2-6-13(7-3-11)15(17)14-8-4-12(10-16)5-9-14/h2-9H,1H3
    • InChI Key: TZLPNFGBHSHCDP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C#N)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 221.08413
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

4-(4-Methylbenzoyl)benzonitrile Pricemore >>

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